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Compound of Interest

Compound Name: 1,4-Bis(trimethylsilyl)benzene

Cat. No.: B082404 Get Quote

An In-depth Technical Guide to 1,4-Bis(trimethylsilyl)benzene

This technical guide provides a comprehensive overview of 1,4-Bis(trimethylsilyl)benzene, a

versatile organosilicon compound. It is intended for researchers, scientists, and professionals in

drug development and materials science who utilize this compound in their work. This

document details its chemical and physical properties, spectroscopic data, applications, and

relevant experimental protocols.

Chemical and Physical Properties
1,4-Bis(trimethylsilyl)benzene, with the chemical formula C12H22Si2, is an aromatic

compound where two trimethylsilyl groups are attached to a benzene ring at the para positions.

[1][2] It is commonly used in organic synthesis and as a standard in analytical chemistry.[2]

Table 1: Quantitative Data for 1,4-Bis(trimethylsilyl)benzene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b082404?utm_src=pdf-interest
https://www.benchchem.com/product/b082404?utm_src=pdf-body
https://www.benchchem.com/product/b082404?utm_src=pdf-body
https://www.benchchem.com/product/b082404?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Bis_trimethylsilyl_benzene
https://wap.guidechem.com/encyclopedia/1-4-bis-trimethylsilyl-benzene-dic17265.html
https://wap.guidechem.com/encyclopedia/1-4-bis-trimethylsilyl-benzene-dic17265.html
https://www.benchchem.com/product/b082404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Weight 222.47 g/mol [1][3][4]

Chemical Formula C12H22Si2 [1][2][5]

CAS Number 13183-70-5 [1][2][5]

Appearance White solid or crystals [2]

Melting Point 91-94 °C

Boiling Point 194 °C at 742 mmHg

¹H NMR Chemical Shift
δ: 0.25 (s, 18H, Si(CH₃)₃), 7.49

(s, 4H, ArH)
[6]

¹³C NMR Chemical Shift
δ: -1.2 (Si(CH₃)₃), 133.0 (Ar-

C), 138.0 (Ar-C-Si)
[1]

²⁹Si NMR Chemical Shift δ: -4.3 [7]

Applications in Research and Development
1,4-Bis(trimethylsilyl)benzene serves several critical roles in scientific research:

Quantitative NMR (qNMR) Standard: Due to its chemical stability and the presence of sharp,

well-defined signals in NMR spectra, it is employed as a secondary standard for the

quantitative analysis of organic molecules.[6] The eighteen equivalent protons of the two

trimethylsilyl groups provide a strong singlet, facilitating accurate integration.

Internal Standard: In ¹H NMR spectroscopy, it is used as an internal standard for the

quantification of small organic molecules, particularly in deuterated solvents like DMSO-d6.

Precursor in Materials Science: It is a precursor for the development of silicon carbide

coatings through processes like plasma-assisted chemical vapor deposition (CVD).

Building Block in Organic Synthesis: The trimethylsilyl groups can be modified or can

influence the reactivity of the benzene ring, making it a useful intermediate in the synthesis

of more complex molecules.[2]
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Experimental Protocols
General Protocol for Synthesis of 1,4-
Bis(trimethylsilyl)benzene
This protocol describes a general method for the synthesis of 1,4-bis(trimethylsilyl)benzene
via a Grignard-type reaction, adapted from procedures for similar arylsilanes.[8]

Materials:

1,4-Dichlorobenzene or 1,4-Dibromobenzene

Magnesium turnings

Chlorotrimethylsilane (Me₃SiCl)

Anhydrous tetrahydrofuran (THF)

Iodine (as an initiator)

Saturated sodium bicarbonate solution

Diethyl ether

Anhydrous sodium sulfate

Procedure:

A dry three-necked flask is equipped with a magnetic stirrer, a condenser, and an addition

funnel under a nitrogen atmosphere.

Magnesium turnings and a crystal of iodine are added to the flask.

A solution of 1,4-dihalobenzene in anhydrous THF is prepared. A small amount is added to

the magnesium to initiate the Grignard reaction.

Once the reaction begins, the remaining 1,4-dihalobenzene solution is added dropwise at a

rate that maintains a gentle reflux.
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After the addition is complete, the mixture is stirred until the magnesium is consumed.

Chlorotrimethylsilane is then added dropwise to the Grignard reagent at 0 °C.

The reaction mixture is allowed to warm to room temperature and stirred for several hours.

The reaction is quenched by carefully pouring it into a mixture of ice and saturated sodium

bicarbonate solution.

The product is extracted with diethyl ether.

The combined organic layers are washed with water, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure.

The crude product is purified by recrystallization or sublimation to yield 1,4-
bis(trimethylsilyl)benzene as a white solid.

Protocol for Use as an Internal Standard in qNMR
This protocol outlines the use of 1,4-bis(trimethylsilyl)benzene as an internal standard for

determining the purity of an analyte.[6]

Materials:

Analyte of interest

1,4-Bis(trimethylsilyl)benzene (BTMSB) as the internal standard

Deuterated NMR solvent (e.g., DMSO-d6, CDCl₃)

High-precision analytical balance

NMR spectrometer

Procedure:

Accurately weigh a specific amount of the analyte and the internal standard (BTMSB) into a

vial.
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Dissolve the mixture in a precise volume of the chosen deuterated NMR solvent.

Acquire the ¹H NMR spectrum of the solution. Ensure that the relaxation delay is sufficient for

quantitative analysis (typically 5 times the longest T₁ relaxation time).

Integrate the well-resolved signals of the analyte and the singlet from the trimethylsilyl

protons of BTMSB.

Calculate the purity of the analyte using the following equation:

Purityanalyte (%) = ( Ianalyte / Istd ) × ( Nstd / Nanalyte ) × ( Manalyte / Mstd ) × ( mstd /

manalyte ) × Puritystd (%)

Where:

I = Integral value

N = Number of protons for the integrated signal

M = Molecular weight

m = Mass

Puritystd = Purity of the internal standard

Visualized Workflow
The following diagram illustrates the workflow for using 1,4-bis(trimethylsilyl)benzene as an

internal standard in quantitative NMR.
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Sample Preparation
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Caption: Workflow for quantitative NMR using 1,4-bis(trimethylsilyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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